3-[methyl(1-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)amino]-1??,2-benzothiazole-1,1-dione

• IUPAC Name: N-methyl-N-[1-(2-methylpyrido[3,4-d]pyrimidin-4-yl)piperidin-4-yl]-1,1-dioxo-1,2-benzothiazol-3-amine
• InChI: InChI=1S/C21H22N6O2S/c1-14-23-18-13-22-10-7-16(18)20(24-14)27-11-8-15(9-12-27)26(2)21-17-5-3-4-6-19(17)30(28,29)25-21/h3-7,10,13,15H,8-9,11-12H2,1-2H3
• InChI Key: ZGMSIUKZNMPFOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CN=C2)C(=N1)N3CCC(CC3)N(C)C4=NS(=O)(=O)C5=CC=CC=C54
• Molecular Formula: C21H22N6O2S
• Molecular Weight: 422.5 g/mol

Description

Pyrido[3,4-d]pyrimidines are a class of compounds that have been studied for their potential medicinal properties. They are known to have a broad spectrum of activities, including antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities.

Synthesis Analysis

The synthesis of pyrido[3,4-d]pyrimidines often involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide, N-methylation, and condensation at the methyl group of the compound.

Molecular Structure Analysis

The molecular structure of pyrido[3,4-d]pyrimidines is characterized by a pyrimidine ring fused with a pyridine ring. This core structure addresses key pharmacophoric elements of the kinase ATP pocket.

Chemical Reactions Analysis

The chemical reactions involving pyrido[3,4-d]pyrimidines are typically related to their synthesis. As mentioned earlier, these reactions often involve condensation, cyclization, and methylation.

Mechanism of Action

While the specific mechanism of action for the compound you mentioned is not available, similar compounds like pyrido[3,4-d]pyrimidines have been studied as kinase inhibitors. Kinases are associated with the proliferation and differentiation of cells, and their continuous activation and overexpression can cause cancer.

Safety and Hazards

The safety and hazards associated with pyrido[3,4-d]pyrimidines would depend on the specific compound and its intended use. As potential medicinal compounds, they would need to undergo rigorous testing to ensure their safety and efficacy.

Future Directions

The future directions for research on pyrido[3,4-d]pyrimidines and similar compounds are likely to focus on their potential as anticancer agents. This includes further exploration of their mechanisms of action, optimization of their synthesis, and comprehensive testing of their safety and efficacy.